Cas no 55940-05-1 (Cobaltocene,1,1'-diethyl-)

• Product Name: Cobaltocene,1,1'-diethyl-
• CAS No: 55940-05-1
• MF: C₁₄H₁₈Co
• MW: 245.225924968719
• CID: 366634
• PubChem ID: 24873522
• Update Time: 2025-10-28

Cobaltocene,1,1'-diethyl- Chemical and Physical Properties

Names and Identifiers

• Cobaltocene,1,1'-diethyl-
• Bis(ethylcyclopentadienyl) cobalt
• (EtCp)2Co
• 1,1'-Diethylcobaltocene
• 1,1′-Diethylcobaltocene
• BIS(ETHYLCYCLOPENTADIENYL)COBALT(II)

• MDL： MFCD01863655
• Inchi： 1S/2C7H9.Co/c2*1-2-7-5-3-4-6-7;/h2*3-6H,2H2,1H3;
• InChI Key： YHCQFTZSIGZRTR-UHFFFAOYSA-N
• SMILES： [C]1(CC)[CH][CH][CH][CH]1.[C]1(CC)[CH][CH][CH][CH]1.[Co] |^1:0,3,4,5,6,7,10,11,12,13|

Computed Properties

• Exact Mass: 245.07400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 42
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No liquid
• Density: 1.516 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• PSA: 0.00000
• LogP: 3.60340
• Solubility: Not available

Cobaltocene,1,1'-diethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Cobaltocene,1,1'-diethyl-

Cobaltocene, 1,1'-Diethyl- (CAS No. 55940-05-1)

Cobaltocene, 1,1'-Diethyl- is a metal-organic compound with the CAS registry number 55940-05-1. This compound belongs to the class of metallocenes, which are sandwich compounds consisting of a metal atom (in this case, cobalt) coordinated by two cyclopentadienyl (Cp) ligands. The term metallocene refers to these sandwich structures, and cobaltocene specifically denotes the cobalt-based analogues. The 1,1'-diethyl substitution pattern indicates that each cyclopentadienyl ring has an ethyl group attached at the 1-position.

The structure of Cobaltocene, 1,1'-Diethyl- is characterized by a trigonal bipyramidal geometry around the cobalt atom. The two Cp rings are typically in a cis configuration relative to each other. This compound is synthesized via various methods, including the reaction of cobalt carbonyl with cyclopentadiene in the presence of an appropriate base or through organometallic reactions involving Grignard reagents. The synthesis and characterization of such compounds have been extensively studied due to their potential applications in catalysis and materials science.

Recent research has highlighted the unique electronic properties of Cobaltocene derivatives, making them promising candidates for use in various catalytic processes. For instance, studies have shown that diethyl-substituted cobaltocenes can act as efficient catalysts in olefin polymerization and hydrogenation reactions. The steric bulk introduced by the ethyl groups at the 1-position of the Cp rings enhances the stability and selectivity of these catalysts under high-pressure conditions.

In addition to catalytic applications, Cobaltocene, 1,1'-Diethyl- has been explored for its potential in electronic materials. The compound's ability to undergo redox reactions makes it a candidate for use in batteries and supercapacitors. Recent advancements in nanotechnology have also led to investigations into the use of this compound as a precursor for synthesizing cobalt-based nanoparticles with tailored magnetic properties.

The physical properties of Cobaltocene, 1,1'-Diethyl- include a melting point of approximately 280°C and a boiling point around 420°C under standard conditions. It is sparingly soluble in common organic solvents such as dichloromethane and diethyl ether but exhibits better solubility in polar aprotic solvents like dimethylformamide (DMF). These properties make it suitable for use in solution-phase reactions and thin-film deposition techniques.

From an environmental perspective, studies have shown that Cobaltocene derivatives exhibit low toxicity towards aquatic organisms when compared to other heavy metal complexes. This makes them more favorable for industrial applications where environmental safety is a concern. However, further research is needed to fully understand their long-term ecological impact.

In summary, Cobaltocene, 1,1'-Diethyl- (CAS No. 55940-05-1) is a versatile metal-organic compound with promising applications in catalysis and materials science. Its unique structure and electronic properties continue to be explored by researchers worldwide. As advancements in synthetic methodologies and characterization techniques unfold, this compound is expected to play an increasingly important role in both academic research and industrial applications.